Cas no 850918-14-8 (3-(4-Bromophenyl)pentan-3-ol)

• Product Name: 3-(4-Bromophenyl)pentan-3-ol
• CAS No: 850918-14-8
• MF: C₁₁H₁₅BrO
• MW: 243.140202760696
• CID: 2113123
• Update Time: 2023-08-04

3-(4-Bromophenyl)pentan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromophenyl)pentan-3-ol
• 3-(4-bromophenyl)-pentan-3-ol
• IWDFTZQTTSOXEC-UHFFFAOYSA-N
• 3-(4-bromo-phenyl)-pentan-3-ol
• Benzenemethanol, 4-bromo-alpha,alpha-diethyl-
• 3-(4-Bromophenyl)pentan-3-ol

• Inchi： 1S/C11H15BrO/c1-3-11(13,4-2)9-5-7-10(12)8-6-9/h5-8,13H,3-4H2,1-2H3
• InChI Key： IWDFTZQTTSOXEC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(CC)(CC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 146
• Topological Polar Surface Area: 20.2